Cas no 922527-71-7 (Dodecanenitrile, 3-hydroxy-, (3R)-)
922527-71-7 structure
Product Name:Dodecanenitrile, 3-hydroxy-, (3R)-
CAS No:922527-71-7
MF:C12H23NO
MW:197.317123651505
CID:740185
PubChem ID:15965731
Update Time:2025-04-19
Dodecanenitrile, 3-hydroxy-, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- Dodecanenitrile, 3-hydroxy-, (3R)-
- (3R)-3-hydroxydodecanenitrile
- 922527-71-7
- DTXSID00580514
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- Inchi： 1S/C12H23NO/c1-2-3-4-5-6-7-8-9-12(14)10-11-13/h12,14H,2-10H2,1H3/t12-/m1/s1
- InChI Key： BSFVTQCUZFZZJN-GFCCVEGCSA-N
- SMILES： O[C@@H](CC#N)CCCCCCCCC
Computed Properties
- Exact Mass: 197.177964357g/mol
- Monoisotopic Mass: 197.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 44Ų
Dodecanenitrile, 3-hydroxy-, (3R)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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